Cas no 61259-13-0 (Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)-)

Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)- structure
61259-13-0 structure
Product Name:Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)-
CAS No:61259-13-0
MF:C9H12O3
MW:168.189783096313
CID:486841
PubChem ID:71397712
Update Time:2025-04-19

Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)-
    • 1-(cyclopropanecarbonyl)cyclobutane-1-carboxylic acid
    • 61259-13-0
    • DTXSID70819186
    • Inchi: 1S/C9H12O3/c10-7(6-2-3-6)9(8(11)12)4-1-5-9/h6H,1-5H2,(H,11,12)
    • InChI Key: ITUSTTSHPKQYLO-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)C1(C(=O)O)CCC1

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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